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Compound of Interest

Compound Name: 6-Methylquinoline-2-carbaldehyde
CAS No.: 38462-78-1
Cat. No.: B3023024

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the synthesis of 6-
Methylquinoline-2-carbaldehyde, a key heterocyclic building block for pharmaceutical and
materials science research. The synthesis is achieved through the selective oxidation of the
C2-methyl group of 2,6-dimethylquinoline using selenium dioxide (SeQz2). This method, a
variation of the Riley oxidation, is a reliable and well-established procedure for converting
activated methyl groups to aldehydes. This guide explains the underlying reaction mechanism,
provides a step-by-step laboratory procedure, details purification and characterization
techniques, and includes a troubleshooting guide to ensure reproducible and successful

synthesis.

Introduction: Significance of Quinoline Aldehydes
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Quinoline scaffolds are privileged structures in medicinal chemistry, forming the core of
numerous therapeutic agents with a wide range of biological activities, including anticancer,
antimicrobial, and anti-inflammatory properties.[1] Specifically, quinoline aldehydes such as 6-
Methylquinoline-2-carbaldehyde serve as versatile intermediates. The aldehyde functional
group is readily converted into a variety of other functionalities, enabling the synthesis of
diverse compound libraries for drug discovery and the development of functional materials. The
synthesis described herein utilizes the selective oxidation of 2,6-dimethylquinoline, a readily
available starting material that can be prepared through classic methods like the Doebner-von
Miller reaction.[2][3][4]

Reaction Scheme & Mechanism

The core transformation is the oxidation of a methyl group at the 2-position of the quinoline
ring, which is activated by the adjacent heterocyclic nitrogen atom.

Overall Reaction:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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